molecular formula C13H14N2 B8674673 4-Methyl-N2-phenylbenzene-1,2-diamine

4-Methyl-N2-phenylbenzene-1,2-diamine

Cat. No.: B8674673
M. Wt: 198.26 g/mol
InChI Key: IZCRFJSMFHZEJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-N2-phenylbenzene-1,2-diamine is a useful research compound. Its molecular formula is C13H14N2 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H14N2

Molecular Weight

198.26 g/mol

IUPAC Name

4-methyl-2-N-phenylbenzene-1,2-diamine

InChI

InChI=1S/C13H14N2/c1-10-7-8-12(14)13(9-10)15-11-5-3-2-4-6-11/h2-9,15H,14H2,1H3

InChI Key

IZCRFJSMFHZEJD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)N)NC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (5-methyl-2-nitrophenyl)phenylamine (1.5 g, 6.57 mmol) and 10% Pd/C (750 mg) in EtOAc (25 mL) was degassed with a stream of nitrogen and stirred at RT under a hydrogen atmosphere for 5 h. The suspension was then filtered through a PTFE frit and the filtrate was concentrated in vacuo affording 4-Methyl-N2-phenylbenzene-1,2-diamine as a brown solid (1.29 g, 99%). LCMS: RT 2.61 min [M+H]+ 199.2.
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
750 mg
Type
catalyst
Reaction Step One

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